Cas no 2022040-13-5 (Tert-butyl 3-[2-(methoxymethyl)prop-2-enoyl]azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-[2-(methoxymethyl)prop-2-enoyl]azetidine-1-carboxylate
• CAS No: 2022040-13-5
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 6546504
• PubChem ID: 165467927
• Update Time: 2025-05-21

Tert-butyl 3-[2-(methoxymethyl)prop-2-enoyl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[2-(methoxymethyl)prop-2-enoyl]azetidine-1-carboxylate
• EN300-796844
• 2022040-13-5
• Tert-butyl 3-[2-(methoxymethyl)prop-2-enoyl]azetidine-1-carboxylate

• Inchi： 1S/C13H21NO4/c1-9(8-17-5)11(15)10-6-14(7-10)12(16)18-13(2,3)4/h10H,1,6-8H2,2-5H3
• InChI Key： TUZZAWKMEMHQIP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC(C(C(=C)COC)=O)C1)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.8Ų

Additional information on Tert-butyl 3-[2-(methoxymethyl)prop-2-enoyl]azetidine-1-carboxylate

Research Brief on Tert-butyl 3-[2-(methoxymethyl)prop-2-enoyl]azetidine-1-carboxylate (CAS: 2022040-13-5)

In recent years, the compound Tert-butyl 3-[2-(methoxymethyl)prop-2-enoyl]azetidine-1-carboxylate (CAS: 2022040-13-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine backbone and functional groups, has shown promising potential as a key intermediate in the synthesis of novel bioactive compounds. The growing interest in this compound stems from its versatility in medicinal chemistry, particularly in the development of targeted therapies for various diseases.

Recent studies have focused on the synthetic pathways and applications of Tert-butyl 3-[2-(methoxymethyl)prop-2-enoyl]azetidine-1-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a building block for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The researchers highlighted the compound's ability to introduce steric and electronic modifications, which are crucial for enhancing binding affinity and selectivity. This finding opens new avenues for drug discovery, especially in oncology and neurodegenerative diseases where PPIs play a critical role.

Another significant advancement was reported in a 2024 study by a team from the University of Cambridge, which explored the compound's role in the development of covalent inhibitors. The researchers utilized Tert-butyl 3-[2-(methoxymethyl)prop-2-enoyl]azetidine-1-carboxylate to design irreversible inhibitors of kinases, a class of enzymes implicated in cancer progression. The study showcased the compound's reactivity and compatibility with various electrophilic warheads, making it a valuable tool for covalent drug design. These findings underscore the compound's potential in addressing drug resistance, a major challenge in kinase inhibitor therapies.

In addition to its applications in drug discovery, Tert-butyl 3-[2-(methoxymethyl)prop-2-enoyl]azetidine-1-carboxylate has also been investigated for its physicochemical properties. A 2023 study in the European Journal of Pharmaceutical Sciences evaluated the compound's solubility, stability, and permeability, providing critical data for formulation development. The results indicated favorable pharmacokinetic properties, suggesting its suitability for oral administration. This research is particularly relevant for the pharmaceutical industry, where optimizing drug-like properties is essential for clinical success.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of Tert-butyl 3-[2-(methoxymethyl)prop-2-enoyl]azetidine-1-carboxylate. A recent review in Organic Process Research & Development (2024) highlighted the need for more efficient and sustainable synthetic routes. The authors proposed catalytic methods and green chemistry approaches to address these limitations, emphasizing the importance of scalability in industrial applications.

In conclusion, Tert-butyl 3-[2-(methoxymethyl)prop-2-enoyl]azetidine-1-carboxylate (CAS: 2022040-13-5) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in drug discovery, particularly in the design of PPI inhibitors and covalent kinase inhibitors, highlight its potential to address unmet medical needs. Future research should focus on optimizing synthetic methodologies and exploring its broader therapeutic applications. As the field advances, this compound is poised to play a pivotal role in the development of next-generation therapeutics.